Cas no 338394-37-9 (N-Methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine)

• Product Name: N-Methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine
• CAS No: 338394-37-9
• MDL: MFCD00138466
• CID: 4646832
• Update Time: 2025-10-30

N-Methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine

• MDL： MFCD00138466

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-Methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine

Research Brief on N-Methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine (CAS: 338394-37-9)

N-Methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine (CAS: 338394-37-9) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique nitro and pyridinyl substituents, has been investigated for its biological activity, particularly in the context of kinase inhibition and anticancer therapeutics. Recent studies have explored its synthesis, mechanism of action, and pharmacological properties, positioning it as a promising candidate for further development.

One of the key areas of research surrounding N-Methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Preliminary studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are implicated in tumor growth and angiogenesis. The nitro group at the 5-position of the pyrimidine ring is believed to enhance the compound's binding affinity and selectivity, making it a valuable scaffold for further optimization.

In addition to its kinase inhibitory properties, N-Methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine has also been evaluated for its potential as an antibacterial agent. Recent in vitro studies have shown that the compound exhibits moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets. These findings suggest that the compound could serve as a starting point for the development of novel antibiotics, particularly in the face of rising antibiotic resistance.

The synthesis of N-Methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry described a novel one-pot synthesis route that utilizes palladium-catalyzed cross-coupling reactions to introduce the pyridinyl moiety. This method not only reduces the number of synthetic steps but also minimizes the formation of byproducts, making it more suitable for large-scale production. The availability of high-purity material has facilitated further pharmacological and toxicological evaluations, which are critical for advancing the compound toward clinical trials.

Despite its promising attributes, challenges remain in the development of N-Methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine as a therapeutic agent. Pharmacokinetic studies have revealed that the compound exhibits limited oral bioavailability, likely due to its poor solubility and rapid metabolism. To address these issues, researchers are exploring prodrug strategies and formulation technologies, such as nanoparticle-based delivery systems. Additionally, ongoing structure-activity relationship (SAR) studies aim to identify analogs with improved pharmacokinetic profiles while retaining the desired biological activity.

In conclusion, N-Methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine (CAS: 338394-37-9) represents a versatile and promising scaffold in medicinal chemistry. Its dual potential as a kinase inhibitor and antibacterial agent underscores its relevance in addressing unmet medical needs. Continued research efforts to optimize its pharmacological properties and overcome delivery challenges will be crucial for translating this compound into clinically viable therapeutics. The recent advancements in synthesis and mechanistic understanding provide a solid foundation for future investigations, making it a compound of significant interest to the pharmaceutical and biotechnology industries.